Cas no 1805920-61-9 (4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-5-iodopyridine)

• Product Name: 4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-5-iodopyridine
• CAS No: 1805920-61-9
• MF: C₇H₆BrF₂IN₂
• MW: 362.941219806671
• CID: 4860635
• Update Time: 2025-06-11

4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-5-iodopyridine

• Inchi： 1S/C7H6BrF2IN2/c8-6-5(7(9)10)3(1-12)4(11)2-13-6/h2,7H,1,12H2
• InChI Key： NVDAZKVNSWNRQB-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C(F)F)=C1CN)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-5-iodopyridine

Introduction to 4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-5-iodopyridine (CAS No. 1805920-61-9)

4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-5-iodopyridine (CAS No. 1805920-61-9) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential applications. This compound, characterized by its pyridine core substituted with an amino methyl group, a bromo atom, a difluoromethyl group, and an iodine atom, represents a promising scaffold for the development of novel bioactive molecules.

The structural configuration of 4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-5-iodopyridine makes it an attractive candidate for further chemical modification and functionalization. The presence of multiple reactive sites—such as the amino group for nucleophilic substitution reactions, the bromo and iodine atoms for cross-coupling reactions, and the difluoromethyl group for enhancing metabolic stability—provides a versatile platform for synthetic chemists to explore.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various biological pathways relevant to human health. Pyridine derivatives, in particular, have been extensively studied due to their ability to interact with biological targets such as enzymes and receptors. The compound 4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-5-iodopyridine is no exception and has been explored in several research endeavors aimed at identifying new therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is often associated with diseases such as cancer, making them attractive targets for drug development. The structural features of 4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-5-iodopyridine, including its ability to mimic ATP binding pockets, make it a suitable candidate for designing kinase inhibitors.

Recent studies have demonstrated the utility of 4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-5-iodopyridine in the development of tyrosine kinase inhibitors (TKIs). TKIs are a class of drugs that specifically target tyrosine kinases, which are overactive in many cancers. By binding to the ATP-binding site of tyrosine kinases, these inhibitors can block their activity and thereby suppress tumor growth. The amino methyl group in 4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-5-iodopyridine allows for hydrogen bonding interactions with key residues in the kinase active site, enhancing binding affinity.

Moreover, the presence of halogen atoms (bromo and iodine) in the molecule facilitates cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are widely used in medicinal chemistry for constructing complex molecular architectures. The difluoromethyl group is particularly noteworthy as it can improve metabolic stability by preventing oxidative degradation and can also enhance binding affinity through hydrophobic interactions.

Another area where 4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-5-iodopyridine has shown promise is in the development of antiviral agents. Viruses rely on host cellular machinery for replication, and targeting viral enzymes or host factors involved in viral replication can lead to effective antiviral therapies. The compound's ability to modulate enzyme activity suggests its potential utility in inhibiting viral proteases or polymerases.

In conclusion, 4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-5-iodopyridine (CAS No. 1805920-61-9) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for designing novel bioactive molecules targeting various diseases, particularly cancer and viral infections. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.